Cas no 2172365-65-8 (1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide)

1-(2-Methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide is a fluorinated pyrazole sulfonamide derivative with potential applications in agrochemical and pharmaceutical research. Its structure features multiple fluorine substituents, enhancing its metabolic stability and lipophilicity, which may improve bioavailability. The 2-methoxyethyl group contributes to solubility and formulation flexibility, while the pentafluoroethyl and trifluoromethyl groups are known to influence binding affinity and selectivity in target interactions. This compound’s sulfonamide moiety offers reactivity for further derivatization, making it a versatile intermediate. Its unique fluorination pattern suggests utility in designing bioactive molecules with optimized properties for specific applications.
1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide structure
2172365-65-8 structure
Product Name:1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide
CAS No:2172365-65-8
MF:C9H9F8N3O3S
MW:391.238288640976
CID:6249670
PubChem ID:165859299
Update Time:2025-05-30

1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide
    • 2172365-65-8
    • EN300-1277728
    • Inchi: 1S/C9H9F8N3O3S/c1-23-3-2-20-6(24(18,21)22)4(8(12,13)14)5(19-20)7(10,11)9(15,16)17/h2-3H2,1H3,(H2,18,21,22)
    • InChI Key: OYJSYMGURCMUPI-UHFFFAOYSA-N
    • SMILES: S(C1=C(C(F)(F)F)C(C(C(F)(F)F)(F)F)=NN1CCOC)(N)(=O)=O

Computed Properties

  • Exact Mass: 391.02368763g/mol
  • Monoisotopic Mass: 391.02368763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 95.6Ų

1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide Pricemore >>

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1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide Related Literature

Additional information on 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide

Comprehensive Overview of 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172365-65-8)

The compound 1-(2-methoxyethyl)-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172365-65-8) is a highly specialized sulfonamide derivative with a unique fluorinated pyrazole backbone. Its molecular structure incorporates multiple fluoroalkyl groups, including a pentafluoroethyl and a trifluoromethyl moiety, which contribute to its distinct physicochemical properties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold.

Recent studies highlight the growing demand for fluorinated compounds in drug discovery, driven by their enhanced metabolic stability and membrane permeability. The 1H-pyrazole-5-sulfonamide core of this molecule aligns with trends in fragment-based drug design, a hot topic in AI-driven drug development. Researchers frequently search for "fluorinated pyrazole applications" or "sulfonamide derivatives in medicine," reflecting its relevance in cutting-edge science.

The 2-methoxyethyl side chain introduces polarity, making this compound soluble in organic solvents—a critical feature for formulation optimization. Analytical techniques like LC-MS and NMR are essential for characterizing its purity, as users often inquire about "CAS 2172365-65-8 synthesis" or "spectral data for fluorinated sulfonamides." These queries underscore the need for detailed technical documentation.

In material science, the compound’s thermal stability (attributed to its perfluorinated segments) sparks interest for high-performance polymer additives. Discussions on "fluoroalkylated heterocycles" in semiconductor coatings further demonstrate its interdisciplinary appeal. Regulatory-compliant handling protocols are emphasized, though it’s classified as non-hazardous under standard safety assessments.

Environmental persistence of polyfluorinated molecules remains a debated issue, linking this compound to broader "green chemistry" trends. Innovators explore "degradable fluorochemicals," positioning 2172365-65-8 as a case study for sustainable modifications. Patent analyses reveal its utility in crop protection agents, addressing searches like "pyrazole sulfonamide pesticides."

Future directions may involve structure-activity relationship (SAR) studies to optimize its pharmacokinetic profile. As computational chemistry tools advance, virtual screening of similar CAS-registered fluoropyrazoles could accelerate discovery pipelines. This aligns with industry searches for "next-gen fluorinated APIs" and underscores the compound’s role in modern R&D.

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